Cas no 10311-15-6 (1,1,1,10-Tetrachloro-decane)

• Product Name: 1,1,1,10-Tetrachloro-decane
• CAS No: 10311-15-6
• MF: C₁₀H₁₈Cl₄
• MW: 280.061919689178
• CID: 5069058
• Update Time: 2025-07-09

1,1,1,10-Tetrachloro-decane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,10-Tetrachlorodecane
• 1,1,1,10-Tetrachloro-decane

• Inchi： 1S/C10H18Cl4/c11-9-7-5-3-1-2-4-6-8-10(12,13)14/h1-9H2
• InChI Key： UWBYZRCQVPUHLJ-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCCCl)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 120
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1,1,1,10-Tetrachloro-decane

Chemical Profile of 1,1,1,10-Tetrachloro-decane (CAS No. 10311-15-6)

1,1,1,10-Tetrachloro-decane, identified by the Chemical Abstracts Service Number (CAS No.) 10311-15-6, is a chlorinated hydrocarbon with a unique structural framework that has garnered significant attention in the field of organic chemistry and industrial applications. This compound belongs to the class of aliphatic chlorinated compounds, characterized by its high molecular weight and specific chlorine substitution pattern. The molecular structure consists of a decane backbone with chlorine atoms strategically positioned at the 1st, 1st, 1st, and 10th carbon positions, respectively.

The synthesis of 1,1,1,10-Tetrachloro-decane involves a multi-step process that typically begins with the chlorination of non-chlorinated decane derivatives. Advanced catalytic methods are employed to ensure high selectivity and yield, minimizing unwanted byproducts. The compound’s stability under various conditions makes it a valuable intermediate in the production of specialty chemicals and polymers. Its high boiling point and low volatility contribute to its utility in applications requiring thermal stability.

In recent years, 1,1,1,10-Tetrachloro-decane has been explored for its potential in advanced material science. Researchers have investigated its role as a precursor in the synthesis of high-performance polymers and coatings. The chlorine atoms in its structure enhance its reactivity, allowing for further functionalization and integration into complex molecular architectures. This property has opened new avenues for developing materials with tailored thermal and chemical resistance properties.

One of the most compelling aspects of 1,1,1,10-Tetrachloro-decane is its application in pharmaceutical research. While not directly used as a therapeutic agent, it serves as a crucial building block in the synthesis of more complex drug molecules. Its structural motifs are often incorporated into lead compounds during drug discovery pipelines due to their ability to modulate biological activity. The precise positioning of chlorine atoms can influence electronic and steric properties, which are critical for optimizing pharmacokinetic profiles.

The environmental impact of 1,1,1,10-Tetrachloro-decane is another area of active investigation. Despite its industrial utility, concerns about its persistence and potential bioaccumulation have prompted studies on its degradation pathways. Recent research has focused on developing environmentally friendly methods to break down chlorinated hydrocarbons without generating harmful residues. These efforts align with global initiatives to promote sustainable chemical practices and minimize ecological footprints.

Industrial applications of CAS No. 10311-15-6 extend beyond material science and pharmaceuticals. It is used as a solvent in various manufacturing processes due to its excellent dissolving capabilities for certain polymers and resins. Additionally, its stability under extreme conditions makes it suitable for use in high-temperature environments where other solvents might decompose or evaporate rapidly.

The future prospects for 1,1,1,10-Tetrachloro-decane are promising as research continues to uncover new applications and refine synthetic methodologies. Innovations in green chemistry are driving the development of more sustainable processes for producing this compound while reducing hazardous waste generation. Collaborative efforts between academia and industry are essential to translate these advancements into practical solutions that benefit both economic growth and environmental conservation.

In conclusion,CAS No 10311-15-6 represents a versatile chemical entity with broad utility across multiple sectors. Its unique structural features make it indispensable in the synthesis of advanced materials and pharmaceutical intermediates while presenting opportunities for innovation in sustainable chemistry practices.